

Independent Analysis of Immunitin (HE2000) Studies: A Comparative Guide for Researchers

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Immunitin*

Cat. No.: *B10858079*

[Get Quote](#)

For Immediate Release

An independent review of published clinical data on **Immunitin** (HE2000), an investigational immunomodulatory agent, provides insights into its potential therapeutic effects in HIV and malaria. This guide offers a comparative analysis of **Immunitin**'s performance against established treatments, tailored for researchers, scientists, and drug development professionals.

Executive Summary

Immunitin (HE2000), a synthetic androstane steroid developed by the former Hollis-Eden Pharmaceuticals, has been evaluated in Phase I and II clinical trials for its ability to modulate the immune system in disease states. In HIV-1 infected individuals, HE2000 demonstrated a capacity to reduce viral load and inflammatory markers while increasing key immune cell populations. In cases of uncomplicated *Plasmodium falciparum* malaria, it showed activity in reducing parasite levels. This guide provides a detailed examination of the available clinical data, methodologies, and a comparison with current therapeutic alternatives.

Immunitin (HE2000) Performance Data

The following tables summarize the key quantitative findings from clinical studies of **Immunitin** (HE2000).

Table 1: Immunological and Virological Effects of Immunitin (HE2000) in HIV-1 Infected Patients

Parameter	Dosage	Result	p-value
Immune Cell Populations			
Circulating Dendritic Cells	50 mg	Significant Increase	< 0.05
Early Activated (CD69+ CD25-) CD8 T-cells	50 mg	Significant Increase	< 0.05
T-NK Cells	50 mg	Significant Increase	< 0.05
Inflammatory Markers (Gene Expression)			
IL-1beta	50 mg & 100 mg	Significant Sustained Decrease	< 0.05
TNF-alpha	50 mg & 100 mg	Significant Sustained Decrease	< 0.05
IL-6	50 mg & 100 mg	Significant Sustained Decrease	< 0.05
Cox-2	50 mg & 100 mg	Significant Sustained Decrease	< 0.05
Virological Response			
HIV-1 Viral Load	50 mg	Significant Decrease (-0.6 log)	< 0.01

Table 2: Efficacy of Immunitin (HE2000) in Uncomplicated *P. falciparum* Malaria

Parameter	Treatment	Result
Parasite Reduction	7-day course (buccal or IM)	41 of 42 patients showed a 50% reduction in blood parasite levels.
Parasite Clearance	7-day course (buccal or IM)	32 of 42 patients (76%) cleared malaria parasites below detectable levels.

Comparative Analysis with Alternative Therapies

HIV-1 Immunomodulation

Immunitin (HE2000) was investigated as an immune-based therapy for HIV, a field that has evolved to include various approaches. While direct comparative trials are unavailable, a conceptual comparison can be made with other immunomodulatory strategies.

- Immune Checkpoint Inhibitors (e.g., Pembrolizumab, Nivolumab): These agents are being explored to reverse T-cell exhaustion and enhance anti-HIV immune responses. Their mechanism is distinct from HE2000, focusing on blocking inhibitory pathways rather than direct immune stimulation and inflammation reduction.
- Interferon-alpha: This cytokine has shown both antiviral and immunomodulatory effects in HIV-infected individuals.^[1] However, its clinical use can be limited by toxicity.
- Hematopoietic Growth Factors (e.g., GM-CSF, Erythropoietin): These are used to ameliorate the bone marrow-suppressing toxicities of some antiretroviral drugs.^[1] Their primary role is supportive, unlike the direct immunomodulatory and antiviral effects observed with HE2000.

Malaria Treatment

The current standard of care for uncomplicated *P. falciparum* malaria is Artemisinin-based Combination Therapy (ACT).

Table 3: Comparative Efficacy of Immunitin (HE2000) vs. Artemisinin-based Combination Therapy (ACT) for Uncomplicated Malaria

Treatment	Efficacy Endpoint	Reported Efficacy
Immunitin (HE2000)	Parasite clearance below detectable levels	76%
Artemether-lumefantrine (ACT)	Overall efficacy (PCR adjusted)	98.2%
Artesunate-amodiaquine (ACT)	Overall efficacy (PCR adjusted)	98.0%
Artesunate-mefloquine (ACT)	Overall efficacy (PCR adjusted)	94.9%

It is important to note that the **Immunitin** malaria study was a pilot study, not a large-scale efficacy trial, and direct comparisons should be made with caution. ACTs remain the cornerstone of malaria treatment with proven high efficacy rates.[\[2\]](#)[\[3\]](#)[\[4\]](#)

Experimental Protocols

Immunitin (HE2000) HIV-1 Clinical Trial Methodology

A randomized, double-blind, placebo-controlled study was conducted with the following key parameters:

- Participants: 24 treatment-naïve patients with HIV-1.
- Treatment Arms:
 - HE2000 50 mg
 - HE2000 100 mg
 - Placebo


- Administration: Five sequential daily subcutaneous doses administered every 6 weeks for up to three courses.
- Follow-up: 3 months after the final course.
- Primary Endpoints: Safety and tolerance.
- Secondary Endpoints:
 - Changes in immune cell phenotypes (analyzed by flow cytometry).
 - Changes in gene expression in peripheral blood mononuclear cells (analyzed by real-time RT-PCR).
 - Changes in HIV-1 viral load.
 - Anti-HIV-1 T-cell responses (measured by cytoplasmic IFN-gamma stimulation assay).

Immunitin (HE2000) Malaria Pilot Study Methodology

- Participants: 42 patients with confirmed uncomplicated *P. falciparum* malaria.
- Treatment: A seven-day course of HE2000.
- Administration: Buccal administration or intramuscular injection.
- Primary Endpoint: 50% reduction in blood levels of parasites.

Visualizing the Pathways


Immunitin (HE2000) Proposed Mechanism of Action in HIV



[Click to download full resolution via product page](#)

Caption: Proposed mechanism of **Immunitin** (HE2000) in HIV-1 infection.


Experimental Workflow for Immunitin (HE2000) HIV Clinical Trial



[Click to download full resolution via product page](#)

Caption: Workflow of the randomized, placebo-controlled HIV-1 clinical trial.

Logical Relationship of Malaria Treatment Comparison



[Click to download full resolution via product page](#)

Caption: Comparison of **Immunitin** and ACT for uncomplicated malaria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. The role of immunomodulators in the treatment of patients with AIDS - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. who.int [[who.int](https://www.who.int)]
- 3. Artemisinin-based combination therapy for treating uncomplicated malaria - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 4. dovepress.com [[dovepress.com](https://www.dovepress.com)]
- To cite this document: BenchChem. [Independent Analysis of Immunitin (HE2000) Studies: A Comparative Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b10858079/docs#independent-analysis-of-immunitin-he2000-studies-a-comparative-guide-for-researchers>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)